N2,N4-bis(3,5-dimethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N,4-N-bis(3,5-dimethylphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C23H28N6/c1-15-9-16(2)12-19(11-15)24-21-26-22(25-20-13-17(3)10-18(4)14-20)28-23(27-21)29-7-5-6-8-29/h9-14H,5-8H2,1-4H3,(H2,24,25,26,27,28)
• InChI Key: FMOXMPVLJZAZOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=NC(=NC(=N2)N3CCCC3)NC4=CC(=CC(=C4)C)C)C
• Molecular Formula: C23H28N6
• Molecular Weight: 388.5 g/mol

Description

N2,N4-bis(3,5-dimethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine, also known as BAY 73-6691, is a selective inhibitor of phosphodiesterase 9 (PDE9). PDE9 is an enzyme that breaks down cyclic guanosine monophosphate (cGMP), a molecule that plays a crucial role in various physiological processes. BAY 73-6691 has shown promising results in preclinical studies, and its potential applications in treating various diseases are being explored.

Scientific Research Applications

Hydrogen-Bonded Complexes

Research has investigated the association behavior of 2,4-diamino-s-triazines, such as N2,N4-bis(3,5-dimethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine, with uracil derivatives. These studies highlight the impact of acylation on complex stabilities, revealing that acylation leads to a significant decrease in the association constant of the complexes with N-propylthymine due to different conformational preferences. This phenomenon underscores the importance of structural factors in the formation of hydrogen-bonded complexes (Beijer et al., 1996).

New Polyamides and Polyimides

Studies have synthesized and characterized new polyamides and polyimides based on various aromatic diamines and dianhydrides, incorporating pyridine and triazine moieties. These materials exhibit desirable properties such as high yield, good thermal stability, and solubility in polar solvents, making them suitable for advanced applications in materials science. Notably, these polymers demonstrate potential for use in high-performance polymers due to their inherent viscosities, solubility, and thermal properties (Faghihi & Mozaffari, 2008).

Solvent Extraction Applications

Research has developed new hydrophobic, tridentate nitrogen heterocyclic reagents for the selective extraction of americium(III) from europium(III) in nitric acid, highlighting the utility of triazine derivatives in the field of nuclear waste management. The enhanced separation capabilities of these reagents demonstrate their potential in improving the efficiency of solvent extraction processes for the selective recovery of valuable or hazardous metals (Hudson et al., 2006).